Cas no 835618-62-7 (Benzenamine, 4-[4-phenyl-5-[(phenylmethyl)thio]-4H-1,2,4-triazol-3-yl]-)

• Product Name: Benzenamine, 4-[4-phenyl-5-[(phenylmethyl)thio]-4H-1,2,4-triazol-3-yl]-
• CAS No: 835618-62-7
• MF: C₂₁H₁₈N₄S
• MW: 358.459422588348
• CID: 669403
• PubChem ID: 24206870
• Update Time: 2025-04-19

Benzenamine, 4-[4-phenyl-5-[(phenylmethyl)thio]-4H-1,2,4-triazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[4-phenyl-5-[(phenylmethyl)thio]-4H-1,2,4-triazol-3-yl]-
• 4-(5-benzylsulfanyl-4-phenyl-1,2,4-triazol-3-yl)aniline
• DTXSID20639871
• 835618-62-7
• 4-[5-(Benzylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]aniline
• 4-(5-(Benzylthio)-4-phenyl-4H-1,2,4-triazol-3-yl)aniline

• Inchi： 1S/C21H18N4S/c22-18-13-11-17(12-14-18)20-23-24-21(25(20)19-9-5-2-6-10-19)26-15-16-7-3-1-4-8-16/h1-14H,15,22H2
• InChI Key： DSRONCACVRENSC-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=NN=C(C2C=CC(=CC=2)N)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 358.12521776g/mol
• Monoisotopic Mass: 358.12521776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 82Ų